Cas no 1421459-08-6 (5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide)

• Product Name: 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide
• CAS No: 1421459-08-6
• MF: C₁₇H₁₃BrClNO₂S₂
• MW: 442.777620077133
• CID: 5948712
• PubChem ID: 71804662
• Update Time: 2025-05-19

5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide
• AKOS024556900
• 5-bromo-2-chloro-N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]benzamide
• F6418-0197
• 5-BROMO-2-CHLORO-N-({5-[HYDROXY(THIOPHEN-2-YL)METHYL]THIOPHEN-2-YL}METHYL)BENZAMIDE
• 1421459-08-6
• VU0548772-1
• 5-bromo-2-chloro-N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)benzamide

• Inchi： 1S/C17H13BrClNO2S2/c18-10-3-5-13(19)12(8-10)17(22)20-9-11-4-6-15(24-11)16(21)14-2-1-7-23-14/h1-8,16,21H,9H2,(H,20,22)
• InChI Key： QHBFVLWBBHHRLG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C(NCC1=CC=C(C(C2=CC=CS2)O)S1)=O)Cl

Computed Properties

• Exact Mass: 440.92596g/mol
• Monoisotopic Mass: 440.92596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide

Introduction to 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide (CAS No. 1421459-08-6)

5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide, identified by its CAS number 1421459-08-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for various therapeutic applications. The presence of multiple aromatic rings, halogen substituents, and functional groups such as hydroxyl and amide moieties contributes to its diverse chemical properties and potential biological activities.

The molecular structure of 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide is characterized by a benzamide core substituted with a bromine atom at the 5-position and a chlorine atom at the 2-position. Additionally, the compound features a thiophene ring that is linked to another thiophene ring through a methylene group, with a hydroxyl group attached to one of the thiophene rings. This intricate arrangement of functional groups suggests that the compound may interact with biological targets in multiple ways, potentially enhancing its efficacy in therapeutic settings.

In recent years, there has been growing interest in the development of novel small molecules that can modulate biological pathways associated with various diseases. The structural features of 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide make it an attractive candidate for further investigation in this context. Specifically, the presence of aromatic rings and heterocyclic structures often correlates with binding affinity to proteins and enzymes involved in disease mechanisms. For instance, thiophene derivatives have been extensively studied for their potential anti-inflammatory, antimicrobial, and anticancer properties.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of bromine and chlorine substituents on the benzamide core can influence both the electronic properties and metabolic stability of the molecule. These substituents can also serve as handles for further chemical modifications, allowing researchers to fine-tune the biological activity of the compound. In particular, the hydroxyl group on the thiophene ring can participate in hydrogen bonding interactions, which are crucial for establishing binding specificity to biological targets.

The synthesis of 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful for forming carbon-carbon bonds between the aromatic and heterocyclic components of the molecule. Additionally, protecting group strategies are essential for ensuring regioselectivity during multi-step syntheses.

In terms of biological activity, preliminary studies have suggested that 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)benzamide may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathways. For example, the benzamide moiety is known to interact with proteases and other enzymes involved in inflammation and cancer progression. The thiophene rings may also contribute to binding interactions by engaging in π-stacking or other non-covalent interactions with biological targets.

The potential therapeutic applications of this compound are broad and include areas such as oncology, immunology, and neurology. In oncology research, small molecules like this one are being explored for their ability to disrupt signaling pathways that promote tumor growth and survival. The halogen substituents on the benzamide core may enhance drug-like properties such as lipophilicity and metabolic stability, which are critical factors for clinical efficacy.

In immunology, compounds that modulate immune responses represent another important area of investigation. The ability of 5-bromo-2-chloro-N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-y}methyl)benzamide to interact with immune cell receptors or signaling molecules could make it useful for treating autoimmune diseases or infections. Furthermore, its structural complexity suggests that it may be able to target multiple immune pathways simultaneously, providing a more comprehensive therapeutic approach.

The neurology field is also exploring novel small molecules that can address neurological disorders such as Alzheimer's disease, Parkinson's disease, and neuroinflammation. The benzamide core and thiophene derivatives have shown promise in previous studies for their ability to cross the blood-brain barrier and interact with central nervous system targets. This makes 5-bromo-(...)methyl)benzamide a particularly interesting candidate for further development in this area.

Further research is needed to fully elucidate the biological activity and potential therapeutic applications of this compound. Preclinical studies involving cell-based assays and animal models will be essential for evaluating its efficacy and safety profile. Additionally, computational methods such as molecular docking simulations can provide insights into how this molecule interacts with biological targets at the atomic level.

The development of new pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like 5-bromo-(...)methyl)benzamide exemplifies this collaborative approach by integrating synthetic chemistry with biological evaluation to identify promising drug candidates. As research continues to uncover new therapeutic targets and mechanisms, compounds such as this one will play an increasingly important role in addressing unmet medical needs.